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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the quantitative analysis of the

human DNA Damage Inducible Transcript 3 (DDIT3) gene expression using qPCR. DDIT3, also

known as C/EBP homologous protein (CHOP) or Growth Arrest and DNA Damage-inducible

protein 153 (GADD153), is a critical transcription factor involved in the cellular response to

endoplasmic reticulum (ER) stress, which can ultimately lead to apoptosis.[1][2][3] Accurate

and reliable measurement of DDIT3 mRNA levels is essential for research in oncology,

neurodegenerative diseases, and metabolic disorders where ER stress is a key pathological

feature.[4][5][6]

Validated qPCR Primers for Human DDIT3
The selection of highly specific and efficient primers is the most critical factor for successful

qPCR analysis. Several commercially available, pre-validated primer sets for human DDIT3 are

available, which have been cited in peer-reviewed publications. Using such primers can save

significant time and resources in assay development.

Table 1: Commercially Validated qPCR Primers for Human DDIT3
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Provider
Catalog
Number

Target NCBI
Accession

Primer Type Citations

OriGene

Technologies
HP207450 NM_004083

Gene-specific

qPCR Primer

Pair

[7][8]

Sino Biological HP103560 NM_004083

Gene-specific

qPCR Primer

Pair

[9][10]

Note: It is crucial to obtain the specific primer sequences from the manufacturer if required for

publication or internal documentation.

DDIT3 Signaling Pathway in ER Stress
Under conditions of unresolved ER stress, the unfolded protein response (UPR) is activated.

One of the key branches of the UPR involves the PERK/eIF2α/ATF4 pathway, which leads to

the transcriptional induction of DDIT3.[2] DDIT3 then acts as a transcription factor that

upregulates pro-apoptotic genes, such as BCL2L11 (Bim), and downregulates anti-apoptotic

genes like BCL2, thereby tipping the cellular balance towards apoptosis.[3]
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Wet Lab Procedures

Data Analysis

1. Cell/Tissue Sample

2. RNA Isolation
& DNase Treatment

3. RNA QC
(NanoDrop, Gel)

4. cDNA Synthesis
(Reverse Transcription)

If RNA is high quality

5. qPCR Reaction Setup
(SYBR Green)

6. Real-Time PCR

7. Amplification & Melt Curve Data

8. Relative Quantification
(2-ΔΔCt Method)

9. Gene Expression Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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